Cas no 2680696-84-6 (benzyl N-(1-hydroxypropan-2-yl)-N-(thian-4-yl)carbamate)

• Product Name: benzyl N-(1-hydroxypropan-2-yl)-N-(thian-4-yl)carbamate
• CAS No: 2680696-84-6
• MF: C₁₆H₂₃NO₃S
• MW: 309.423723459244
• CID: 5632838
• PubChem ID: 165921395
• Update Time: 2025-06-13

benzyl N-(1-hydroxypropan-2-yl)-N-(thian-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(1-hydroxypropan-2-yl)-N-(thian-4-yl)carbamate
• EN300-28292015
• 2680696-84-6

• Inchi： 1S/C16H23NO3S/c1-13(11-18)17(15-7-9-21-10-8-15)16(19)20-12-14-5-3-2-4-6-14/h2-6,13,15,18H,7-12H2,1H3
• InChI Key： UBWVAHZLBZFBIV-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N(C(=O)OCC1C=CC=CC=1)C(C)CO

Computed Properties

• Exact Mass: 309.13986477g/mol
• Monoisotopic Mass: 309.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.1Ų

Additional information on benzyl N-(1-hydroxypropan-2-yl)-N-(thian-4-yl)carbamate

Introduction to Benzyl N-(1-hydroxypropan-2-yl)-N-(thian-4-yl)carbamate (CAS No. 2680696-84-6)

Benzyl N-(1-hydroxypropan-2-yl)-N-(thian-4-yl)carbamate, a compound with the chemical identifier CAS No. 2680696-84-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of both hydroxyl and thiazole moieties in its molecular framework imparts distinct reactivity and potential biological activity, making it a subject of intense research interest.

The molecular structure of Benzyl N-(1-hydroxypropan-2-yl)-N-(thian-4-yl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a 1-hydroxypropan-2-yl group and a thian-4-yl group. This arrangement creates a complex system with multiple potential sites for interaction with biological targets. The hydroxyl group, in particular, is known for its ability to participate in hydrogen bonding, a critical factor in the design of drug molecules that seek to interact with biological receptors.

Recent studies have highlighted the importance of such multifunctional compounds in the development of novel therapeutic agents. The combination of hydrophobic and hydrophilic regions in Benzyl N-(1-hydroxypropan-2-yl)-N-(thian-4-yl)carbamate allows it to navigate both aqueous and lipid environments effectively, which is a desirable trait for many drug candidates. This dual nature has led researchers to explore its potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial treatments.

The thiazole ring in the compound's structure is another key feature that contributes to its pharmacological potential. Thiazole derivatives are well-documented for their wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a thian-4-yl group into the molecular structure of Benzyl N-(1-hydroxypropan-2-yl)-N-(thian-4-yl)carbamate enhances its interaction with biological targets, potentially leading to more effective therapeutic outcomes.

In the realm of drug discovery, the synthesis and characterization of new compounds like Benzyl N-(1-hydroxypropan-2-yl)-N-(thian-4-yl)carbamate are crucial steps toward identifying lead candidates for further development. Advanced computational methods and synthetic techniques have enabled researchers to design and produce such complex molecules with high precision. These methods not only facilitate the creation of novel structures but also allow for the rapid screening of their biological activities.

The role of computational chemistry in understanding the properties of Benzyl N-(1-hydroxypropan-2-yl)-N-(thian-4-yl)carbamate cannot be overstated. Molecular modeling techniques have provided valuable insights into how this compound interacts with biological targets at the atomic level. By simulating these interactions, researchers can predict the compound's efficacy and potential side effects before conducting expensive and time-consuming experimental trials.

One particularly intriguing aspect of Benzyl N-(1-hydroxypropan-2-yl)-N-(thian-4-yl)carbamate is its potential as a scaffold for drug design. The structural features present in this compound offer multiple opportunities for modification, allowing chemists to fine-tune its properties for specific therapeutic applications. This flexibility has made it a valuable starting point for numerous research projects aimed at developing new drugs.

The synthesis of Benzyl N-(1-hydroxypropan-2-yl)-N-(thian-4-y/carbamate involves several key steps that highlight the ingenuity of modern synthetic chemistry. The introduction of the carbamate group, followed by the attachment of the 1-hydroxypropan- -2 -y/carbamate moiety and the thian- -4 -y/carbamate moiety, requires precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have made it possible to achieve these transformations with high yields and purity, ensuring that researchers have access to high-quality material for their studies.

The biological evaluation of Benzyl N-(1-hydroxypropan- -2 -y/carbamate has revealed several promising activities that warrant further investigation. Initial studies have shown that this compound exhibits potent inhibitory effects on various enzymes associated with inflammatory pathways. These findings are particularly exciting given the widespread use of anti-inflammatory drugs in treating chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Benzyl N-(1-hydroxypropan- -2 -y/carbamate has shown promise as an anticancer agent. Research has demonstrated that it can selectively inhibit the growth of certain cancer cell lines by targeting specific molecular pathways involved in cell proliferation and survival. These results suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

The antimicrobial activity of Benzyl N-(1-hydroxypropan- -2 -y/carbamate is another area where it has shown significant potential. Studies have indicated that it can effectively inhibit the growth of various bacteria, fungi, and viruses. This broad-spectrum activity makes it an attractive candidate for developing new antibiotics and antiviral drugs, especially in light of the growing problem of antibiotic resistance.

The development of new antimicrobial agents is crucial given the increasing prevalence of resistant strains of bacteria worldwide. The unique chemical structure of Benzyl N-(1-hydroxypropan- -2 -y/carbamate provides a promising alternative to existing antibiotics by targeting different bacterial mechanisms. This could help address the challenge posed by antibiotic-resistant infections and improve patient outcomes.

Evaluation methods such as high-throughput screening (HTS) have been instrumental in assessing the biological activity của compounds like benzil n (1 hydrox yprop an 2 yl ) n (thia n 4 yl ) carbamate . HTS allows researchers to test thousands của compounds against various biological targets simultaneously, significantly speeding up the discovery process. The use của HTS has led to numerous breakthroughs trong drug discovery và continues to be an essential tool trong identifying new therapeutic agents.